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Compound of Interest

Compound Name: 1,4-Dimethoxybutane

Cat. No.: B078858 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical information on 1,4-Dimethoxybutane, a versatile diether

used in various scientific applications. It serves as a valuable reagent in organic synthesis,

acting as both a solvent and a synthetic intermediate.

Core Molecular Information
1,4-Dimethoxybutane is an organic compound featuring a butane backbone with methoxy

groups at positions 1 and 4.[1] Its structure allows it to act as a bidentate ligand in coordination

chemistry and as a protected form of 1,4-butanediol in synthetic chemistry.[2]

Quantitative Molecular Data
The fundamental molecular properties of 1,4-Dimethoxybutane are summarized in the table

below.

Property Value Source

Molecular Formula C6H14O2 [1][3][4]

Molecular Weight 118.17 g/mol [1]

CAS Number 13179-96-9 [1][3]
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Chemical Structure
The structural formula of 1,4-Dimethoxybutane is CH3O(CH2)4OCH3.[1][4] This linear diether

structure is key to its chemical properties and applications.
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Caption: Chemical structure of 1,4-Dimethoxybutane.
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Applications in Research
1,4-Dimethoxybutane is utilized across various scientific fields:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules,

including methyl ethers and in the cyclization of ω,ω'-dimethoxyalkanes.[2][3][5][6]

Biology: The compound is used in the study of metabolic pathways and enzyme reactions.[2]

Medicine: It is investigated for its potential use in drug delivery systems.[2]

Industry: This compound is employed as a solvent and in the production of polymers and

resins.[2]

Due to its simple chemical nature, there are no complex signaling pathways directly associated

with 1,4-Dimethoxybutane. Its utility lies in its role as a building block and solvent in chemical

synthesis. No complex experimental workflows are specifically detailed for this compound in

the provided context, as its use is standard to organic synthesis protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,4-Dimethoxybutane | C6H14O2 | CID 518727 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 1,4-Dimethoxybutane | High-Purity Reagent | RUO [benchchem.com]

3. 1,4-DIMETHOXYBUTANE｜lookchem [lookchem.com]

4. Butane, 1,4-dimethoxy- [webbook.nist.gov]

5. 1,4-DIMETHOXYBUTANE | 13179-96-9 [chemicalbook.com]

6. 1,4-DIMETHOXYBUTANE CAS#: 13179-96-9 [m.chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 1,4-Dimethoxybutane].
BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b078858?utm_src=pdf-body
https://www.benchchem.com/product/b078858
https://www.lookchem.com/ProductWholeProperty_LCPL805960.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2327187.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2327187_EN.htm
https://www.benchchem.com/product/b078858
https://www.benchchem.com/product/b078858
https://www.benchchem.com/product/b078858
https://www.benchchem.com/product/b078858?utm_src=pdf-body
https://www.benchchem.com/product/b078858?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dimethoxybutane
https://www.benchchem.com/product/b078858
https://www.lookchem.com/ProductWholeProperty_LCPL805960.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13179969
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2327187.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2327187_EN.htm
https://www.benchchem.com/product/b078858#1-4-dimethoxybutane-molecular-weight-and-formula
https://www.benchchem.com/product/b078858#1-4-dimethoxybutane-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b078858#1-4-dimethoxybutane-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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